N-((5-(4-chlorophenyl)isoxazol-3-yl)methyl)picolinamide

• IUPAC Name: N-[[5-(4-chlorophenyl)-1,2-oxazol-3-yl]methyl]pyridine-2-carboxamide
• InChI: InChI=1S/C16H12ClN3O2/c17-12-6-4-11(5-7-12)15-9-13(20-22-15)10-19-16(21)14-3-1-2-8-18-14/h1-9H,10H2,(H,19,21)
• InChI Key: GUDWRNGYRISCKC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C(=O)NCC2=NOC(=C2)C3=CC=C(C=C3)Cl
• Molecular Formula: C16H12ClN3O2
• Molecular Weight: 313.74 g/mol

Description

“N-((5-(4-chlorophenyl)isoxazol-3-yl)methyl)picolinamide” is a complex organic compound that contains an isoxazole ring, which is a five-membered heterocyclic moiety commonly found in many commercially available drugs. This compound also contains a picolinamide group and a chlorophenyl group.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. Isoxazoles can undergo a variety of reactions, including cycloadditions, substitutions, and others.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Some general properties of isoxazole-containing compounds include their polarity, reactivity, and stability.

Mechanism of Action

Target of Action

The primary targets of N-((5-(4-chlorophenyl)isoxazol-3-yl)methyl)picolinamide are currently unknown. It binds to biological targets based on their chemical diversity . .

Mode of Action

Generally, isoxazole derivatives interact with their targets to induce a variety of biological effects . The specific interactions and resulting changes caused by this compound remain to be elucidated.

Biochemical Pathways

Isoxazole derivatives are known to influence a wide range of biological activities, including analgesic, anti-inflammatory, anticancer, antimicrobial, antiviral, anticonvulsant, antidepressant, and immunosuppressant effects . The specific pathways and downstream effects of this compound require further investigation.

Result of Action

Isoxazole derivatives are known to exhibit a wide range of biological activities , but the specific effects of this compound remain to be determined.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with all chemicals, appropriate safety precautions should be taken when handling this compound.

Future Directions

Future research could involve the synthesis of new isoxazole derivatives, investigation of their biological activities, and development of drugs based on these compounds.